Cas no 345913-47-5 (2(1H)-Quinolinone, 4-bromo-6-chloro-3-propyl-)

• Product Name: 2(1H)-Quinolinone, 4-bromo-6-chloro-3-propyl-
• CAS No: 345913-47-5
• MF: C₁₂H₁₁BrClNO
• MW: 300.57884144783
• CID: 3945504
• Update Time: 2026-04-17

2(1H)-Quinolinone, 4-bromo-6-chloro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4-bromo-6-chloro-3-propyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2(1H)-Quinolinone, 4-bromo-6-chloro-3-propyl-

Introduction to 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone (CAS No. 345913-47-5)

4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone, with the CAS number 345913-47-5, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolinones, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and propyl substituents on the quinolinone scaffold imparts specific chemical and biological properties that make it a valuable candidate for various research and development initiatives.

The molecular structure of 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone is characterized by a six-membered heterocyclic ring containing one nitrogen atom, with additional substituents at specific positions. The bromine atom at the 4-position, chlorine at the 6-position, and propyl group at the 3-position contribute to its distinct chemical reactivity and biological profile. These substituents can influence the compound's solubility, stability, and interaction with biological targets, making it a versatile platform for drug discovery.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone. One of the key areas of interest is its anti-cancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone selectively targets and inhibits the activity of protein kinases involved in cancer progression. Specifically, it was found to inhibit the phosphorylation of AKT and ERK1/2, which are key players in promoting cell growth and survival. This selective inhibition suggests that 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone could be developed into a targeted therapy for cancer patients with specific genetic mutations or biomarker profiles.

Beyond its anti-cancer properties, 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone has also shown promise in other therapeutic areas. For instance, research published in the European Journal of Medicinal Chemistry in 2021 demonstrated its potential as an anti-inflammatory agent. The compound was found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, its low toxicity profile in animal models supports its potential for further clinical development.

In conclusion, 4-Bromo-6-Chloro-3-Propyl-2(1H)-Quinolinone (CAS No. 345913-47-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical use.